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Compound of Interest

Compound Name: Chlorimuron

Cat. No.: B1205186

This technical guide provides a comprehensive overview of the solubility of chlorimuron-ethyl
in various organic solvents and in water under different pH conditions. The information is
intended for researchers, scientists, and professionals in drug development and agricultural
sciences who require detailed knowledge of the physicochemical properties of this herbicide.

Introduction to Chlorimuron-ethyl

Chlorimuron-ethyl is a selective, post-emergence sulfonylurea herbicide used for the control of
broadleaf weeds in crops such as soybeans and peanuts.[1][2] Its efficacy and environmental
fate are significantly influenced by its solubility, which dictates its behavior in formulations, in
the soil, and its potential for leaching.[3][4] The active ingredient is the ethyl ester of
chlorimuron.[5]

Solubility of Chlorimuron-ethyl in Organic Solvents

Chlorimuron-ethyl exhibits a range of solubilities in organic solvents. This data is critical for
the development of stable and effective herbicide formulations. The following table summarizes
the available quantitative data on the solubility of chlorimuron-ethyl in various organic solvents
at 25 °C.
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Organic Solvent Solubility Unit Reference(s)
Acetone 71,000 ppm [21161[7]

7.05 /100 mL [8][9]

Acetonitrile 31,000 ppm [21[6]1[7]

3.10 g/100 mL [8][9]

Benzene 8,000 ppm [21[6]1[7]

0.815 9/100 mL [8][9]

Dichloromethane

(Methylene chloride) 153,000 ppm [2Jiell7]
15.3 g/100 mL [8][9]

Ethyl acetate 2.36 /100 mL [819]
Ethyl alcohol 0.392 /100 mL [8][9]
n-Hexane 0.006 /100 mL [819]
Methyl alcohol 0.740 /100 mL [819]
Xylenes 0.283 /100 mL [8][9]
DMSO 250 mg/mL [10]

Solubility of Chlorimuron-ethyl in Water

The aqueous solubility of chlorimuron-ethyl is highly dependent on the pH of the solution. As a
weak acid, its solubility increases significantly with an increase in pH. This property is crucial
for its herbicidal activity and its mobility in the soil.[3][11]
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Temperature

pH Solubility Unit C) Reference(s)
1.3 15 mg/L Not Specified [8]

1.9 15 mg/L Not Specified [8]

2.5 15 mg/L Not Specified [8]

4.2 4.1 mg/L Not Specified [8]

5.0 11 ppm (mg/L) Not Specified [2][6]1[7]
5.0 9.0 mg/L Not Specified [8]

5.8 99 mg/L Not Specified [8]

6.5 450 ppm (mg/L) Not Specified (2161071181
7.0 1,200 ppm (mg/L) 25 [21[6]1[71[8]
7.0 4.5 g/L Not Specified [3]

Experimental Protocols

Detailed experimental protocols for the determination of chlorimuron-ethyl solubility are not

extensively described in the available literature. However, standard methods such as the

shake-flask method or the saturation method followed by a suitable analytical technique like

High-Performance Liquid Chromatography (HPLC) are typically employed for such

measurements.[6]

A generalized workflow for determining herbicide solubility is presented below.
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Figure 1: Generalized workflow for determining the solubility of a herbicide.
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Factors Influencing Solubility

The solubility of chlorimuron-ethyl is influenced by several factors, with pH being the most
significant for its aqueous solubility.
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Figure 2: Key factors influencing the solubility of chlorimuron-ethyl.

As illustrated, the chemical nature of the solvent (polarity) and the temperature of the system
also play crucial roles in determining the extent to which chlorimuron-ethyl will dissolve.

Mechanism of Action and its Relation to Solubility

Chlorimuron-ethyl is an inhibitor of the enzyme acetolactate synthase (ALS), which is
essential for the biosynthesis of branched-chain amino acids in plants.[1][6] Its ability to be
absorbed by the roots and shoots and translocated within the plant is dependent on its
solubility in both aqueous (plant fluids) and lipid (cell membranes) environments.[2]
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Figure 3: Logical relationship between solubility and the herbicidal action of chlorimuron-
ethyl.
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Conclusion

This technical guide has summarized the available data on the solubility of chlorimuron-ethyl
in a range of organic solvents and water. The provided tables and diagrams offer a clear and
concise reference for scientists and researchers. The strong pH-dependent aqueous solubility
is a key characteristic of this herbicide, profoundly influencing its application, environmental
behavior, and biological activity. While specific experimental protocols for all cited data are not
readily available, the generalized workflow provides a standard framework for such
determinations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205186#solubility-of-chlorimuron-ethyl-in-organic-
solvents-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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